Cas no 2680529-65-9 (2,2,7,7-Tetramethyl-1,4-thiazepan-5-one)

• Product Name: 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one
• CAS No: 2680529-65-9
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• MDL: MFCD34183346
• CID: 5465031
• PubChem ID: 165909625
• Update Time: 2025-08-04

2,2,7,7-Tetramethyl-1,4-thiazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 2,2,7,7-tetramethyl-1,4-thiazepan-5-one
• Z5039374368
• 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one

• MDL： MFCD34183346
• Inchi： 1S/C9H17NOS/c1-8(2)5-7(11)10-6-9(3,4)12-8/h5-6H2,1-4H3,(H,10,11)
• InChI Key： ITHNPWCYVPLPQI-UHFFFAOYSA-N
• SMILES： S1C(C)(C)CC(NCC1(C)C)=O

Computed Properties

• Exact Mass: 187.10308534 g/mol
• Monoisotopic Mass: 187.10308534 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.30
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4

Additional information on 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one

Introduction to 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one (CAS No: 2680529-65-9)

2,2,7,7-Tetramethyl-1,4-thiazepan-5-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 2680529-65-9, this compound represents a fascinating molecule that has been the subject of extensive studies in recent years. The thiazepane core, a fused bicyclic structure containing sulfur and nitrogen atoms, is known for its versatility in drug design and development. This introduction aims to provide a comprehensive overview of the compound’s chemical structure, synthesis methods, pharmacological properties, and the latest research findings that highlight its significance in modern medicinal chemistry.

The chemical structure of 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one features a six-membered thiazepane ring substituted with four methyl groups at the 2nd and 7th positions, and a carbonyl group at the 5th position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further exploration in drug discovery. The presence of both sulfur and nitrogen in the ring contributes to its ability to interact with various biological targets, including enzymes and receptors. Such interactions are crucial for modulating biological pathways and have implications in treating a wide range of diseases.

The synthesis of 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one involves multi-step organic reactions that typically begin with the formation of the thiazepane ring. One common synthetic route involves the condensation of thioamides with ketones or aldehydes under acidic conditions, followed by cyclization and subsequent functionalization to introduce the methyl groups and the carbonyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation techniques have been employed to improve yields and reduce byproduct formation. These advancements are critical for ensuring sufficient quantities of high-purity material for both preclinical and clinical studies.

Pharmacologically, 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one has demonstrated promising activities in several disease models. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in various chronic diseases such as neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease. Preclinical studies have indicated that 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one can modulate the activity of enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are key players in inflammatory responses. Additionally, its ability to scavenge reactive oxygen species suggests potential therapeutic benefits in conditions characterized by oxidative damage.

Recent studies have also explored the antimicrobial properties of 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one. The thiazepane scaffold is known to interact with bacterial cell membranes and disrupt essential metabolic processes. Research has shown that this compound exhibits activity against Gram-positive bacteria such as *Staphylococcus aureus* and *Streptococcus pneumoniae*. Furthermore, its efficacy against drug-resistant strains has been noted in preliminary trials. These findings are particularly relevant given the growing concern over antibiotic resistance worldwide. The molecular mechanism behind its antimicrobial action involves interference with bacterial cell wall synthesis and energy metabolism. This dual-mode of action makes it a promising candidate for developing novel antibiotics.

The potential application of 2,2,7,7-Tetramethyl-1,4-thiazepan-5-one extends beyond anti-inflammatory and antimicrobial uses. Its structural features make it a valuable scaffold for designing molecules with enhanced bioavailability and reduced toxicity. Computational modeling studies have predicted favorable pharmacokinetic profiles for derivatives of this compound when optimized appropriately. These predictions are based on factors such as molecular weight distribution hydrophobicity-lipophilicity balance (HLB), solubility parameters) which are critical determinants of drug efficacy.

In conclusion, 2680529-659 represents a structurally unique heterocyclic compound with significant pharmaceutical potential。 Its synthesis， pharmacological properties，and emerging applications underscore its importance as a lead molecule in drug discovery。 As research continues， further insights into its mechanisms of action will likely uncover additional therapeutic opportunities across multiple disease areas。 The ongoing development efforts highlight the compound’s promise as a foundation for next-generation pharmaceuticals， contributing to advancements in medicinal chemistry。